Cas no 90182-05-1 (2-hydroxy-6,7-dimethyl-3-(phenylcarbonyl)quinolin-4(1H)-one)

2-hydroxy-6,7-dimethyl-3-(phenylcarbonyl)quinolin-4(1H)-one structure
90182-05-1 structure
Product name:2-hydroxy-6,7-dimethyl-3-(phenylcarbonyl)quinolin-4(1H)-one
CAS No:90182-05-1
MF:C18H15NO3
MW:293.316604852676
CID:1953470
PubChem ID:135687086

2-hydroxy-6,7-dimethyl-3-(phenylcarbonyl)quinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxy-6,7-dimethyl-3-(phenylcarbonyl)quinolin-4(1H)-one
    • (3E)-3-[hydroxy(phenyl)methylidene]-6,7-dimethyl-1H-quinoline-2,4-dione
    • DTXSID601009207
    • (2,4-Dihydroxy-6,7-dimethylquinolin-3-yl)(phenyl)methanone
    • 3-Benzoyl-4-hydroxy-6,7-dimethyl-2(1H)-quinolinone
    • 90182-05-1
    • 2(1H)-Quinolinone, 3-benzoyl-4-hydroxy-6,7-dimethyl-
    • SCHEMBL10648440
    • Inchi: InChI=1S/C18H15NO3/c1-10-8-13-14(9-11(10)2)19-18(22)15(17(13)21)16(20)12-6-4-3-5-7-12/h3-9H,1-2H3,(H2,19,21,22)
    • InChI Key: XOZGVXNMVUVHAD-UHFFFAOYSA-N
    • SMILES: CC1=CC2=C(C=C1C)NC(=O)C(=C2O)C(=O)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 293.105
  • Monoisotopic Mass: 293.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 505
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.4A^2
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.305
  • Boiling Point: 453.5°C at 760 mmHg
  • Flash Point: 228.1°C
  • Refractive Index: 1.654

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